A Technical Guide to the Therapeutic Potential of Chromene-3-Carboxamide Derivatives

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*N-(3-acetylphenyl)-2H-chromene-3-carboxamide*
CAS No.:	*887345-97-3*
Cat. No.:	*B2728304*

Get Quote

Abstract

The chromene-3-carboxamide scaffold represents a cornerstone in modern medicinal chemistry, recognized for its "privileged" structure that allows for versatile therapeutic applications. These heterocyclic compounds demonstrate a remarkable capacity to interact with a diverse array of biological targets, leading to potent anticancer, neuroprotective, antimicrobial, and anti-inflammatory activities. This guide provides an in-depth analysis of the synthesis, mechanisms of action, and structure-activity relationships of chromene-3-carboxamide derivatives across key therapeutic areas. We will explore the causality behind experimental designs and present validated protocols for the synthesis and biological evaluation of these promising compounds, offering a technical resource for researchers and drug development professionals.

Introduction: The Chromene-3-Carboxamide Privileged Scaffold

Chromenes, heterocyclic compounds featuring a fused benzene and pyran ring, are abundant in nature and serve as the backbone for numerous pharmacologically active molecules.[1] When functionalized at the C-3 position with a carboxamide group, the resulting scaffold gains specific conformational and electronic properties that enhance its ability to bind with high affinity to various enzymatic pockets and cellular receptors. This versatility has driven extensive research, revealing a broad spectrum of biological activities.[2] This guide will systematically dissect the therapeutic potential of these derivatives, beginning with their synthesis and branching into their application in oncology, neuroprotection, and infectious diseases.

Foundational Synthetic Strategies

The efficacy of any drug discovery program relies on robust and flexible synthetic routes. For chromene-3-carboxamides, several efficient methods have been established, allowing for the systematic modification and optimization of the core structure.

Causality in Synthetic Design

The choice of synthetic pathway is dictated by the desired substitution patterns and the need for efficiency and yield. A prevalent and reliable strategy involves a multi-step sequence starting from readily available 2-hydroxyacetophenones. This approach provides a logical progression: first constructing the chromene core, then introducing the carboxylic acid, and finally forming the crucial amide bond. This step-wise construction allows for diversification at the final stage, enabling the creation of a large library of derivatives from a common intermediate.

General Synthetic Workflow Diagram

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Workflow for a common synthesis of chromone-3-carboxamides.

Experimental Protocol: Synthesis via Acid Chloride Intermediate

This protocol outlines a common and effective method for preparing chromene-3-carboxamide derivatives.[3][4]

© 2026 BenchChem. All rights reserved.

Step 1: Vilsmeier-Haack Formylation to Chromone-3-carbaldehyde

- Cool a solution of N,N-dimethylformamide (DMF, 4 eq.) to 0°C in a round-bottom flask equipped with a magnetic stirrer.
- Slowly add phosphorus oxychloride ($POCl_3$, 4.5 eq.) while maintaining the temperature at 0°C. Stir for 30 minutes.
- Add the starting 2-hydroxyacetophenone (1 eq.) to the mixture.
- Allow the reaction to warm to room temperature and stir for 12 hours.
- Quench the reaction by carefully pouring it into a beaker of ice water (200 mL).
- Collect the resulting precipitate by vacuum filtration, wash with water, and dry to yield the chromone-3-carbaldehyde intermediate.

Step 2: Pinnick Oxidation to Chromone-3-carboxylic Acid

- Prepare a solution of sodium chlorite ($NaClO_2$, 3.5 eq.) in water. Stir at 0°C for 10 minutes.
- To this solution, add the chromone-3-carbaldehyde intermediate (1 eq.) and sulfamic acid (4 eq.).
- Gradually add dichloromethane (DCM) and stir the biphasic mixture vigorously for 3 hours at room temperature.
- Separate the organic layer, and extract the aqueous layer with DCM.
- Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the chromone-3-carboxylic acid.

Step 3: Amidation to Chromone-3-carboxamide

- Suspend the chromone-3-carboxylic acid (1 eq.) in dry DCM.
- Add thionyl chloride ($SOCl_2$, 2 eq.) dropwise at 0°C to form the acid chloride in situ. Stir for 2 hours.

© 2026 BenchChem. All rights reserved.

- In a separate flask, dissolve the desired amine (1.1 eq.) and triethylamine (a non-nucleophilic base, 1.5 eq.) in dry DCM at 0°C.
- Slowly add the in situ prepared acid chloride solution to the amine solution.
- Allow the reaction to stir at room temperature for 12 hours.
- Wash the reaction mixture with 1M HCl, saturated sodium bicarbonate solution, and brine.
- Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.
- Purify the final chromene-3-carboxamide derivative by recrystallization or column chromatography.

Therapeutic Area: Oncology

Chromene-3-carboxamide derivatives have emerged as highly promising scaffolds in cancer therapy due to their ability to modulate multiple, critical oncogenic pathways, often leading to cell cycle arrest and apoptosis.[2][5]

Mechanism of Action: Tubulin Polymerization Inhibition

A primary anticancer mechanism for many chromene derivatives is the disruption of microtubule dynamics.[6] Microtubules are essential for forming the mitotic spindle during cell division, and their disruption triggers mitotic catastrophe and apoptosis.

- Causality: Certain 2-amino-4-aryl-4H-chromene derivatives have been shown to bind to the colchicine-binding site on β-tubulin.[7][8] This binding physically obstructs the polymerization of tubulin dimers into microtubules.[9] The resulting failure to form a functional mitotic spindle leads to an arrest in the G2/M phase of the cell cycle, ultimately inducing programmed cell death.[6] This targeted disruption of a process critical for rapidly dividing cancer cells provides a therapeutic window over quiescent normal cells.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Inhibition of tubulin polymerization by chromene derivatives.

Mechanism of Action: Kinase and Enzyme Inhibition

Beyond cytoskeletal disruption, these derivatives target key signaling enzymes.

- EGFR & Src Kinase Inhibition: Epidermal Growth Factor Receptor (EGFR) and Src kinase are frequently overexpressed in human cancers, driving proliferation and metastasis.[10][11]

© 2026 BenchChem. All rights reserved.

Specific 4H-chromene derivatives have been developed that act as potent inhibitors of these tyrosine kinases, blocking downstream signaling pathways.[10][11]

- Aldo-Keto Reductase 1B10 (AKR1B10) Inhibition: AKR1B10 is upregulated in several cancers and contributes to chemotherapy resistance.[12] Chromene-3-carboxamides have been identified as highly potent and selective inhibitors of AKR1B10, with some derivatives showing Ki values in the low nanomolar range.[13][14] Inhibition of AKR1B10 can prohibit cell proliferation and re-sensitize cancer cells to standard chemotherapeutics.[12]

Quantitative Data: In Vitro Cytotoxicity

The anticancer potential of these compounds is quantified by their half-maximal inhibitory concentration (IC_{50}) against various cancer cell lines.

Compound Class	Target Cell Line	IC_{50} (μM)	Reference
2-imino-2H-chromene-3-carboxamide derivative	MCF-7 (Breast)	14.7 ± 2.51	[12]
4H-chromene-azo sulfonamide hybrid (7f)	HepG-2 (Liver)	7.92	[10][15]
4H-chromene-azo sulfonamide hybrid (7g)	HCT-116 (Colon)	8.16	[10][15]
2-amino-tetrahydro-4H-chromene derivative	HT-29 (Colon)	> Doxorubicin	[2][5]
2-amino-tetrahydro-4H-chromene derivative	HepG-2 (Liver)	> Doxorubicin	[2][5]

Experimental Protocol: MTT Assay for Cytotoxicity

© 2026 BenchChem. All rights reserved.

The MTT assay is a standard colorimetric method to assess cell viability and, consequently, the cytotoxic effect of a compound.[16][17][18]

- Cell Seeding: Plate cancer cells (e.g., MCF-7, HepG-2) in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO_2 to allow for cell adherence.
- Compound Treatment: Prepare serial dilutions of the chromene-3-carboxamide test compounds in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include wells for vehicle control (e.g., 0.1% DMSO) and a blank (medium only).
- Incubation: Incubate the plate for a specified duration (e.g., 48 or 72 hours) at 37°C and 5% CO_2.
- MTT Addition: Prepare a 5 mg/mL stock solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS.[17] Add 10-20 µL of the MTT stock solution to each well and incubate for an additional 3-4 hours. During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT to purple formazan crystals.
- Solubilization: Carefully aspirate the medium containing MTT. Add 150-200 µL of a solubilizing agent (e.g., DMSO or isopropanol) to each well to dissolve the formazan crystals.[16] Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution.
- Absorbance Reading: Measure the absorbance of each well using a microplate reader at a wavelength of 570-590 nm.
- Data Analysis: Subtract the absorbance of the blank from all readings. Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percent viability against the logarithm of the compound concentration to determine the IC_{50} value using non-linear regression analysis.

Therapeutic Area: Neuroprotection

Neurodegenerative disorders like Parkinson's and Alzheimer's disease are characterized by progressive neuronal loss and debilitating symptoms. Chromone-3-carboxamides have shown

© 2026 BenchChem. All rights reserved.

significant promise as neuroprotective agents, primarily through their potent and selective inhibition of monoamine oxidase B (MAO-B).[19][20]

Mechanism of Action: Selective MAO-B Inhibition

MAO-B is a key enzyme in the brain responsible for the degradation of dopamine. In Parkinson's disease, its inhibition can increase dopaminergic neurotransmission. Furthermore, the catalytic action of MAO-B produces reactive oxygen species (ROS), contributing to the oxidative stress implicated in both Parkinson's and Alzheimer's disease.

- Causality: Structure-activity relationship (SAR) studies have definitively shown that the carboxamide function at the C-3 position of the chromone core is critical for high-affinity binding to MAO-B, whereas analogous 2-carboxamides are largely inactive.[19] These compounds act as selective, reversible inhibitors. By blocking the active site of MAO-B, they prevent the breakdown of dopamine and reduce the production of neurotoxic hydrogen peroxide, thereby exerting both symptomatic and potentially disease-modifying effects.[21]

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Neuroprotective mechanism via selective MAO-B inhibition.

Quantitative Data: MAO-B Inhibition

The potency of these derivatives is demonstrated by their low IC_{50} values for human MAO-B (hMAO-B).

© 2026 BenchChem. All rights reserved.

Compound Type	hMAO-B IC_{50}	Selectivity	Reference
Chromone-3-phenylcarboxamide (Cmpd 9)	18 nM	High vs MAO-A	[19]
Chromone-3-phenylcarboxamide (Cmpd 12)	81 nM	High vs MAO-A	[19]
7-substituted Chromone Hybrid	0.05 - 1 µM	High vs MAO-A	[21]

Experimental Protocol: In Vitro MAO-B Inhibition Assay (Fluorometric)

This protocol is adapted from commercially available kits and standard methodologies for high-throughput screening.[22][23][24][25]

- Reagent Preparation: Prepare MAO-B Assay Buffer, a fluorescent probe (e.g., GenieRed Probe, Amplex Red), a developer/peroxidase, the MAO-B enzyme, and the MAO-B substrate (e.g., tyramine or kynuramine).[22][23]
- Plate Setup: In a 96-well black plate, add 10 µL of test inhibitors at various concentrations (dissolved in a suitable solvent like DMSO, then diluted in Assay Buffer). Also prepare wells for:
  - Enzyme Control (100% activity): Assay Buffer with solvent.
  - Inhibitor Control (Positive Control): A known MAO-B inhibitor like Selegiline.
- Enzyme Addition: Prepare a working solution of the MAO-B enzyme in Assay Buffer. Add 50 µL of this solution to all wells except the blank. Incubate for 10 minutes at 37°C to allow the inhibitors to interact with the enzyme.
- Reaction Initiation: Prepare a substrate solution containing the fluorescent probe, developer, and MAO-B substrate. Add 40 µL of this solution to all wells to start the reaction.

© 2026 BenchChem. All rights reserved.

- Kinetic Measurement: Immediately place the plate in a fluorescence microplate reader. Measure the fluorescence intensity every 1-2 minutes for 20-30 minutes (Excitation/Emission ~535/587 nm). The MAO-B reaction produces H_2O_2, which, in the presence of the developer, reacts with the probe to generate a fluorescent product.

- Data Analysis: Calculate the rate of reaction (slope of fluorescence vs. time) for each well. Determine the percent inhibition for each inhibitor concentration relative to the Enzyme Control. Plot percent inhibition against the logarithm of inhibitor concentration to calculate the IC_{50} value.

Therapeutic Area: Antimicrobial Agents

The rise of multidrug-resistant pathogens presents a major global health crisis, necessitating the development of novel antimicrobial agents.[26] Chromene-3-carboxamides have demonstrated significant activity against a range of bacteria and fungi.[27]

Mechanism of Action

The antimicrobial mechanisms of chromenes are diverse and can involve targeting critical cellular processes.[26][28]

- Cell Wall & DNA Synthesis Inhibition: Some derivatives are proposed to inhibit bacterial cell wall synthesis by interfering with the transpeptidation step of peptidoglycan formation.[26] Others may target essential proteins involved in DNA replication and synthesis, leading to cell death.[26][28]

- Membrane Integrity Disruption: By targeting the bacterial cell membrane, these compounds can cause a loss of integrity, leading to cell lysis.[28]

- Electronic Properties: Computational studies suggest a correlation between the antimicrobial activity and the electronic properties of the molecules. Activity against gram-negative bacteria may be linked to electron-donating abilities, while activity against gram-positive bacteria may correlate with electron-accepting abilities.[27]

Quantitative Data: Minimum Inhibitory Concentration (MIC)

© 2026 BenchChem. All rights reserved.

MIC is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Compound	Microorganism	MIC (mg/mL)	Reference
Compound 4c	Bacillus cereus	0.062	[27]
Streptomycin (Control)	Bacillus cereus	0.125	[27]
Compound 4b	Candida albicans	0.062	[27]
Compound 4b	Aspergillus niger	0.062	[27]
Indolyl-4H-chromene-3-carboxamide (4p)	Bacterial Strains	9.3 - 18.75 (µg/mL)	[29]

Experimental Protocol: Agar-Well Diffusion Method

This method is a widely used preliminary test to evaluate the antimicrobial activity of chemical substances.[30][31][32][33][34]

- Media and Inoculum Preparation: Prepare Mueller-Hinton Agar (MHA) plates. Grow the test microorganism (e.g., Bacillus cereus) in a broth (e.g., Mueller-Hinton Broth) overnight at 37°C.
- Inoculation: Adjust the turbidity of the microbial culture to match a 0.5 McFarland standard. Using a sterile cotton swab, inoculate the entire surface of an MHA plate to create a uniform lawn of bacteria.
- Well Creation: Aseptically puncture wells (6-8 mm in diameter) into the agar using a sterile cork borer or a sterile pipette tip.[32][33]
- Sample Loading: Add a defined volume (e.g., 50-100 µL) of the test compound solution (dissolved in a solvent like DMSO) into each well. Also, add a positive control (e.g., streptomycin solution) and a negative control (solvent only) to separate wells on the same plate.
- Incubation: Incubate the plates at 37°C for 18-24 hours.

© 2026 BenchChem. All rights reserved.

- Zone of Inhibition Measurement: After incubation, measure the diameter (in mm) of the clear zone around each well where bacterial growth has been inhibited. A larger zone of inhibition indicates greater antimicrobial activity.

Conclusion and Future Perspectives

The chromene-3-carboxamide scaffold is a validated and highly versatile platform for the development of novel therapeutics. Its derivatives have demonstrated potent and often multi-targeted activity against cancer, neurodegenerative disorders, and microbial infections. The synthetic accessibility of this core allows for extensive structure-activity relationship studies, enabling the fine-tuning of potency and selectivity for specific biological targets.

Future research should focus on optimizing the pharmacokinetic and safety profiles of lead compounds to facilitate clinical translation. Exploring combination therapies, where these derivatives could synergize with existing drugs (e.g., re-sensitizing tumors to chemotherapy), represents a promising avenue. Furthermore, the development of advanced drug delivery systems could enhance the bioavailability and targeted delivery of these potent molecules, fully unlocking the therapeutic potential of the chromene-3-carboxamide scaffold.

References

- Chemistry Notes. (2021, June 29). Antimicrobial activity by Agar well diffusion. Available at: [Link]
- Subbareddy, C. V., & Sumathi, S. (2017). One-pot three-component protocol for the synthesis of indolyl-4H-chromene-3-carboxamides as antioxidant and antibacterial agents. New Journal of Chemistry, 41, 9388-9396. Available at: [Link]
- Current Medicinal Chemistry. (2018). Aldo-Keto Reductase Family 1 Member B10 Inhibitors: Potential Drugs for Cancer Treatment. Available at: [Link]
- Bar-Zeev, Y., Gepshtein, R., & Motiei, M. (2013). Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. Journal of Visualized Experiments, (81), e50822. Available at: [Link]
- ResearchGate. (2019). Synthesis and antimicrobial activities of 2H-chromene-3-carboxamide derivatives: Experimental and computational studies | Request PDF. Available

© 2026 BenchChem. All rights reserved.

at: [Link]

- Creative Diagnostics. (n.d.). The MTT Assay: A Valuable Tool for Measuring Cell Viability. Retrieved February 15, 2026, from [Link]
- T. Horton. (1994). MTT Cell Assay Protocol. Checkpoint lab/protocols/MTT. Available at: [Link]
- LinkedIn. (2023, November 3). Antibacterial Efficacy: Step-by-Step Guide to the Well Diffusion Method for Evaluating Activity. Available at: [Link]
- Olomola, T. O., et al. (2019). Synthesis and Antimicrobial Activities of 2H-Chromene-3-Carboxamide Derivatives: Experimental and Computational Studies. De La Salle University. Available at: [Link]
- Al-Waili, N., Al-Ghamdi, A., & Ansari, M. J. (2022). A Review of Commonly Used Methodologies for Assessing the Antibacterial Activity of Honey and Honey Products. MDPI. Available at: [Link]
- Jacob Joseph, R. (2020, November 1). Agar well diffusion assay [Video]. YouTube. [Link]
- Asian Journal of Research in Chemistry. (2025). Chromenes As Antimicrobial Agents: Mechanisms, Efficacy, And Future Perspectives. Available at: [Link]
- Evotec. (n.d.). Monoamine Oxidase (MAO) Inhibition Assay. Retrieved February 15, 2026, from [Link]
- Valgas, C., de Souza, S. M., Smânia, E. F., & Smânia, A., Jr. (2007). Methods for in vitro evaluating antimicrobial activity: A review. PMC. Available at: [Link]
- Endo, S., et al. (2010). Chromene-3-carboxamide derivatives discovered from virtual screening as potent inhibitors of the tumour maker, AKR1B10. ChEMBL - EMBL-EBI. Available at: [Link]
- Semantic Scholar. (n.d.). Synthesis and biological evaluation of chromone-3-carboxamides. Retrieved February 15, 2026, from [Link]

© 2026 BenchChem. All rights reserved.

- SciSpace. (2010). Chromene-3-carboxamide derivatives discovered from virtual screening as potent inhibitors of the tumour maker, AKR1B10. Available at: [Link]
- Acta Pharmacologica Sinica. (2007). High-throughput screening for monoamine oxidase-A and monoamine oxidase-B inhibitors using one-step fluorescence assay. Available at: [Link]
- Liu, Y., et al. (2020). A Review on Anti-Tumor Mechanisms of Coumarins. Frontiers in Pharmacology, 11, 579833. Available at: [Link]
- Assay Genie. (n.d.). Monoamine Oxidase B (MAO-B) Inhibitor Screening Kit (Fluorometric) (#BN01013). Retrieved February 15, 2026, from [Link]
- Royal Society of Chemistry. (2025). Green protocol for the synthesis of 2-amino-4H-chromene-3-carbonitrile derivatives utilizing pyridine-2-carboxylic acid as a rapid catalyst. Available at: [Link]
- El-Sayed, N., et al. (2023). Synthesis of New Chromene Derivatives Targeting Triple-Negative Breast Cancer Cells. Cancers, 15(9), 2682. Available at: [Link]
- Matos, M. J., et al. (2011). Chromone 3-phenylcarboxamides as potent and selective MAO-B inhibitors. Bioorganic & Medicinal Chemistry Letters, 21(2), 798-801. Available at: [Link]
- Mohamed, H. M., et al. (2023). Synthesis and Characterization of a New Class of Chromene-Azo Sulfonamide Hybrids as Promising Anticancer Candidates with the Exploration of Their EGFR, hCAII, and MMP-2 Inhibitors Based on Molecular Docking Assays. Molecules, 28(23), 7794. Available at: [Link]
- MDPI. (2023). A Concise Review of the Recent Structural Explorations of Chromones as MAO-B Inhibitors: Update from 2017 to 2023. Available at: [Link]
- Patil, S. A., et al. (2011). 4-Aryl-4H-chromene-3-carbonitrile derivatives: evaluation of Src kinase inhibitory and anticancer activities. Bioorganic & Medicinal Chemistry Letters, 21(18), 5340-5344. Available at: [Link]
- Wang, Y., et al. (2020). Chromone-based monoamine oxidase B inhibitor with potential iron-chelating activity for the treatment of Alzheimer's disease. European Journal of Medicinal Chemistry, 199, 112391. Available at: [Link]

© 2026 BenchChem. All rights reserved.

- El-Gazzar, M. G., et al. (2023). Synthesis and Anticancer Activity of Novel Chromene Derivatives, Chromeno[2,3-d][30]Oxazines, and Chromeno[2,3-d]Pyrimidines. Letters in Drug Design & Discovery, 20(1), 108-118. Available at: [Link]
- ResearchGate. (2020). Synthesis and biological evaluation of chromone-3-carboxamides. Available at: [Link]
- MDPI. (2025). Synthesis, EGFR inhibitors, Crystal Structure, and Molecular Docking of 2-Amino-6-methoxy-4-(2-bromophenyl)-4H-benzo [h]chromene-3-carbonitrile. Available at: [Link]
- ResearchGate. (n.d.). Synthesis of 8-hydroxy-2-iminochromene derivatives as selective and potent inhibitors of human carbonyl reductase 1 | Request PDF. Retrieved February 15, 2026, from [Link]
- Mohamed, H. M., et al. (2023). Synthesis and Characterization of a New Class of Chromene-Azo Sulfonamide Hybrids as Promising Anticancer Candidates with the Exploration of Their EGFR, h CAII, and MMP-2 Inhibitors Based on Molecular Docking Assays. PubMed. Available at: [Link]
- Carlson, R. O. (2009). An Overview of Tubulin Inhibitors That Interact with the Colchicine Binding Site. Medicinal Research Reviews, 29(4), 643-681. Available at: [Link]
- El-Gazzar, M. G., et al. (2023). Synthesis and Anticancer Activity of Novel Chromene Derivatives, Chromeno[2,3-d][30]Oxazines, and Chromeno[2,3-d]Pyrimidines. PubMed. Available at: [Link]
- ResearchGate. (2019). Synthesis and Antimicrobial Activities of 2H-Chromene-3-Carboxamide Derivatives: Experimental and Computational Studies | Request PDF. Available at: [Link]
- MDPI. (2025). N-(4-Methoxyphenethyl)-2-oxo-2H-chromene-3-carboxamide. Available at: [Link]
- ScienceOpen. (2025). Coumarin derivatives as inhibitors against monoamine oxidase: structure-activity relationships and inhibitory mechanisms. Available at: [Link]

© 2026 BenchChem. All rights reserved.

- ResearchGate. (n.d.). Inhibition of tubulin polymerization. Inhibition of polymerization of... | Download Scientific Diagram. Retrieved February 15, 2026, from [Link]
- Liu, Y., et al. (2015). Discovery of Novel 4-Arylisochromenes as Anticancer Agents Inhibiting Tubulin Polymerization. Journal of Medicinal Chemistry, 58(15), 6047-6061. Available at: [Link]
- ScienceOpen. (2025). Coumarin derivatives as inhibitors against monoamine oxidase: structure-activity relationships and inhibitory mechanisms. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. N-(4-Methoxyphenethyl)-2-oxo-2H-chromene-3-carboxamide [mdpi.com]
- 2. benthamscience.com [benthamscience.com]
- 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 4. researchgate.net [researchgate.net]
- 5. Synthesis and Anticancer Activity of Novel Chromene Derivatives, Chromeno[2,3-d][1,3]Oxazines, and Chromeno[2,3-d]Pyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Synthesis of New Chromene Derivatives Targeting Triple-Negative Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
- 8. researchgate.net [researchgate.net]
- 9. Discovery of Novel 4-Arylisochromenes as Anticancer Agents Inhibiting Tubulin Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Synthesis and Characterization of a New Class of Chromene-Azo Sulfonamide Hybrids as Promising Anticancer Candidates with the Exploration of Their EGFR, hCAII, and MMP-2 Inhibitors Based on Molecular Docking Assays - PMC [pmc.ncbi.nlm.nih.gov]
- 11. 4-Aryl-4H-chromene-3-carbonitrile derivatives: evaluation of Src kinase inhibitory and anticancer activities - PubMed [pubmed.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved.

- 12. Aldo-Keto Reductase Family 1 Member B10 Inhibitors: Potential Drugs for Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
- 13. Document: Chromene-3-carboxamide derivatives discovered from virtual screening as potent inhibitors of the tumour maker, AKR1B10. (CHEMBL1177841) - ChEMBL [ebi.ac.uk]
- 14. Chromene-3-carboxamide derivatives discovered from virtual screening as potent inhibitors of the tumour maker, AKR1B10 (2010) | Satoshi Endo | 69 Citations [scispace.com]
- 15. Synthesis and Characterization of a New Class of Chromene-Azo Sulfonamide Hybrids as Promising Anticancer Candidates with the Exploration of Their EGFR, h CAII, and MMP-2 Inhibitors Based on Molecular Docking Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
- 17. creative-diagnostics.com [creative-diagnostics.com]
- 18. pdf.benchchem.com [pdf.benchchem.com]
- 19. Chromone 3-phenylcarboxamides as potent and selective MAO-B inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 20. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 21. Chromone-based monoamine oxidase B inhibitor with potential iron-chelating activity for the treatment of Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
- 22. sigmaaldrich.cn [sigmaaldrich.cn]
- 23. Monoamine Oxidase Inhibition | Evotec [evotec.com]
- 24. High-throughput screening for monoamine oxidase-A and monoamine oxidase-B inhibitors using one-step fluorescence assay - Guang - Acta Pharmacologica Sinica [chinaphar.com]
- 25. assaygenie.com [assaygenie.com]
- 26. researchgate.net [researchgate.net]
- 27. dlsu.edu.ph [dlsu.edu.ph]
- 28. ajrconline.org [ajrconline.org]
- 29. One-pot three-component protocol for the synthesis of indolyl-4H-chromene-3-carboxamides as antioxidant and antibacterial agents - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
- 30. chemistnotes.com [chemistnotes.com]
- 31. hereditybio.in [hereditybio.in]

© 2026 BenchChem. All rights reserved.

- 32. A Review of Commonly Used Methodologies for Assessing the Antibacterial Activity of Honey and Honey Products [mdpi.com]
- 33. m.youtube.com [m.youtube.com]
- 34. Methods for in vitro evaluating antimicrobial activity: A review - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [A Technical Guide to the Therapeutic Potential of Chromene-3-Carboxamide Derivatives]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b2728304/docs#a-technical-guide-to-the-therapeutic-potential-of-chromene-3-carboxamide-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.